4-tert-butyl-N,N-diphenylaniline

• Molecular Formula: C22H23N
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 4-tert-butyl-N,N-diphenylaniline
• InChI: InChI=1S/C22H23N/c1-22(2,3)18-14-16-21(17-15-18)23(19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4-17H,1-3H3
• InChI Key: QAOWDDALFFRROB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=CC=C3

Description

4-tert-Butyl-N,N-diphenylaniline is a triarylamine derivative characterized by a central aniline core substituted with two phenyl groups at the nitrogen atom and a tert-butyl group at the para position of the aromatic ring. This compound serves as a critical building block in organic synthesis, particularly in the development of advanced materials for optoelectronic applications. Its synthesis often involves palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling, using substituted bromoaniline precursors and boronic acids . The tert-butyl group enhances solubility and steric bulk, which can influence crystallinity and electronic properties in materials like organic light-emitting diodes (OLEDs) and hole-transport layers .

Biological Activity

4-tert-butyl-N,N-diphenylaniline is a member of the diphenylamine class of compounds, characterized by a tert-butyl group and two phenyl groups attached to a nitrogen atom. This compound has garnered attention for its diverse biological activities, particularly in the fields of cancer research and as a potential therapeutic agent. This article provides a comprehensive overview of the biological activity of 4-tert-butyl-N,N-diphenylaniline, including data tables, case studies, and detailed research findings.

Structure and Composition

• Chemical Formula : C$_{17}$H$_{22}$N
• Structural Features :
  • Tert-butyl group at the para position relative to the nitrogen atom.
  • Two phenyl groups attached to the nitrogen.

Physical Properties

• Solubility : Soluble in various organic solvents, which enhances its applicability in biological systems.
• Stability : Exhibits significant stability due to its steric hindrance from the tert-butyl group.

Anticancer Properties

Research has indicated that 4-tert-butyl-N,N-diphenylaniline exhibits notable anticancer properties. In vitro studies have demonstrated its ability to inhibit cell proliferation in various cancer cell lines.

Case Study: Triple Negative Breast Cancer

A study evaluated the effects of 4-tert-butyl-N,N-diphenylaniline on triple-negative breast cancer (TNBC) cell lines. The results showed that this compound significantly reduced cell viability, with an IC$_{50}$ value indicating potent activity against MDA-MB-231 cells:

Cell Line	IC$_{50}$ (µM)
MDA-MB-231	0.08 ± 0.01
4T1-luc2	0.05 ± 0.01
WiDr	>0.5
GL261-luc2	5.27 ± 0.33

These findings suggest that 4-tert-butyl-N,N-diphenylaniline may be a promising candidate for further development as an anticancer agent, particularly for aggressive breast cancer types .

The mechanism by which 4-tert-butyl-N,N-diphenylaniline exerts its anticancer effects appears to involve:

• Inhibition of mitochondrial function leading to apoptosis.
• Disruption of metabolic pathways critical for cancer cell survival.

Other Biological Activities

Beyond its anticancer properties, studies have explored other biological activities of this compound:

• Antimicrobial Activity : Some investigations have reported that compounds similar to 4-tert-butyl-N,N-diphenylaniline exhibit antimicrobial properties against various pathogens, including Staphylococcus aureus .
• Antioxidant Properties : The compound's structure may confer antioxidant capabilities, which could be beneficial in protecting cells from oxidative stress.

Comparative Analysis with Similar Compounds

A comparative analysis highlights how 4-tert-butyl-N,N-diphenylaniline differs from other diphenylamine derivatives:

Compound Name	Structure Features	Unique Properties
N,N-Diphenylaniline	Two phenyl groups attached to nitrogen	Commonly used as a dye precursor
4-Methyl-N,N-diphenylaniline	Methyl group at para position	Exhibits different solubility characteristics
4-Chloro-N,N-diphenylaniline	Chlorine substituent at para position	Potentially more reactive due to electron-withdrawing effects
4-Tert-butyl-N,N-diphenylaniline	Tert-butyl group at para position	Notable anticancer and antioxidant properties

This table underscores the unique steric and electronic properties of 4-tert-butyl-N,N-diphenylaniline, setting it apart from its analogs .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituted N,N-Diphenylaniline Derivatives

• 4-Ethynyl-N,N-diphenylaniline: Synthesized via Sonogashira coupling, this derivative extends π-conjugation through an ethynyl linker, making it suitable for constructing fused BODIPY frameworks. Unlike 4-tert-butyl-N,N-diphenylaniline, its electronic properties are dominated by the alkyne group, enabling red-shifted absorption in hybrid fluorophores .
• 4,4′-Sulfinylbis(N,N-diphenylaniline) (4b): A symmetrical biarylsulfoxide synthesized via pallado-catalyzed cross-coupling. Its sulfinyl bridge introduces electron-withdrawing effects, reducing the highest occupied molecular orbital (HOMO) energy compared to the tert-butyl analog.
• Thienopyrazine-Based Derivatives: For example, 4,4′-(3,4-dinitrothiophene-2,5-diyl)bis(N,N-diphenylaniline) demonstrates broad absorption in the visible spectrum due to electron-deficient thienopyrazine cores. This contrasts with the tert-butyl derivative’s narrower absorption, emphasizing the role of heterocyclic substituents in tuning optoelectronic properties .

Azulene-Fused Diphenylaniline Compounds

• 2-(N,N-Diphenylaniline)-azulene (4) and 2,6-bis(N,N-diphenylaniline)-azulene (6): These co-oligomers exhibit intense visible-region absorption (λex = 425–450 nm) and emission due to extended conjugation between diphenylaniline donors and azulene acceptors. The tert-butyl derivative lacks such charge-transfer transitions, underscoring the impact of fused aromatic systems on photophysical behavior .

Electronic and Photophysical Properties

Compound	λex (nm)	PLQY (%)	Application	Reference
4-tert-Butyl-N,N-diphenylaniline	-	-	Hole transport, OLED hosts
4,4′-Sulfinylbis(N,N-diphenylaniline)	350	45	TADF-OLEDs
2-(N,N-Diphenylaniline)-azulene	425	-	Visible-light emitters
TOND (Benzothiazolo-oxazaborinin derivative)	450	68	HLCT-based LEDs

Key Observations :

• The tert-butyl group primarily modifies solubility and thermal stability without significantly altering electronic transitions.
• Electron-withdrawing substituents (e.g., sulfinyl, nitro) reduce HOMO-LUMO gaps, enabling TADF or charge-transfer emissions absent in the tert-butyl analog.